![molecular formula C16H15N3O4 B1229570 N-(2,3-dihydro-1H-inden-5-yl)-2-[(2-nitro-3-pyridinyl)oxy]acetamide](/img/structure/B1229570.png)
N-(2,3-dihydro-1H-inden-5-yl)-2-[(2-nitro-3-pyridinyl)oxy]acetamide
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Overview
Description
N-(2,3-dihydro-1H-inden-5-yl)-2-[(2-nitro-3-pyridinyl)oxy]acetamide is a member of indanes.
Scientific Research Applications
Anticancer Activity
N-(2,3-dihydro-1H-inden-5-yl)-2-[(2-nitro-3-pyridinyl)oxy]acetamide and its derivatives have been studied for their anticancer activity. Karaburun et al. (2018) synthesized derivatives of this compound and tested them for anticancer effects, finding notable growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines (Karaburun et al., 2018).
Synthesis and Chemical Properties
The synthesis and chemical properties of related compounds have been explored in various studies. Zaleska et al. (2004) described a one-pot synthesis method for producing fused pyrido(1,2-a)(1,3,5)triazine-2-ones, demonstrating the versatility of this chemical structure in synthesis (Zaleska et al., 2004).
Derivatives with Biological Activity
Several studies have synthesized and tested derivatives of this compound for biological activity. Moghadam and Amini (2018) synthesized a novel compound derived from this structure and tested its cytotoxic activity against breast cancer cell lines, finding significant cytotoxicity (Moghadam & Amini, 2018).
Application in Drug Synthesis
The compound's structure has been utilized in the synthesis of various drugs. Marchand et al. (2009) synthesized N-aryl(indol-3-yl)glyoxamides as antitumor agents, showing the potential of this compound in medicinal chemistry (Marchand et al., 2009).
properties
Molecular Formula |
C16H15N3O4 |
---|---|
Molecular Weight |
313.31 g/mol |
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)-2-(2-nitropyridin-3-yl)oxyacetamide |
InChI |
InChI=1S/C16H15N3O4/c20-15(10-23-14-5-2-8-17-16(14)19(21)22)18-13-7-6-11-3-1-4-12(11)9-13/h2,5-9H,1,3-4,10H2,(H,18,20) |
InChI Key |
OHYBJDLWXZKHJW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)NC(=O)COC3=C(N=CC=C3)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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